methyl [5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]carbamate

• IUPAC Name: methyl N-[5-[(2-fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]carbamate
• InChI: InChI=1S/C11H10FN3O2S/c1-17-11(16)13-10-15-14-9(18-10)6-7-4-2-3-5-8(7)12/h2-5H,6H2,1H3,(H,13,15,16)
• InChI Key: SLPBJWGUMVIDQQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=NN=C(S1)CC2=CC=CC=C2F
• Molecular Formula: C11H10FN3O2S
• Molecular Weight: 267.28 g/mol

Description

Methyl [5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]carbamate, also known as FBMC, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research.

Scientific Research Applications

Methyl [5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]carbamate has been studied for its potential use in various fields of research, including as an insecticide, fungicide, and herbicide. It has also been investigated for its potential as a therapeutic agent in the treatment of cancer, Alzheimer's disease, and other neurological disorders.

Mechanism of Action

Methyl [5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]carbamate is believed to exert its effects by inhibiting acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound can increase the levels of acetylcholine in the brain, leading to improved cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter levels, alterations in gene expression, and changes in enzyme activity. These effects are thought to be responsible for the compound's therapeutic potential in various disease states.

Advantages and Limitations for Lab Experiments

One advantage of using methyl [5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]carbamate in lab experiments is its potent activity against acetylcholinesterase, which makes it a useful tool for studying the role of this enzyme in various physiological processes. However, one limitation is that the compound can be difficult to synthesize and purify, which can make it challenging to obtain in large quantities for use in experiments.

Future Directions

There are several potential future directions for research on methyl [5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]carbamate, including further investigation of its therapeutic potential in neurological disorders, as well as exploring its potential use as a tool for studying the role of acetylcholinesterase in other physiological processes. Additionally, more research is needed to optimize the synthesis and purification of this compound, which could facilitate its use in larger-scale experiments.
In conclusion, this compound is a promising chemical compound with a range of potential applications in various fields of research. Its potent activity against acetylcholinesterase makes it a useful tool for studying the role of this enzyme in various physiological processes, and its therapeutic potential in neurological disorders warrants further investigation. While there are some limitations to using this compound in lab experiments, continued research into its synthesis and purification could help overcome these challenges and facilitate its use in larger-scale experiments.

Synthesis Methods

Methyl [5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]carbamate is synthesized by reacting 2-fluorobenzylamine with thiocarbonyl diimidazole, followed by reaction with methyl chloroformate. The resulting product is then purified using column chromatography.